Cas no 2228806-92-4 (3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine
• CAS No: 2228806-92-4
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 6129306
• PubChem ID: 165852110
• Update Time: 2025-10-29

3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine
• EN300-1997247
• 2228806-92-4

• Inchi： 1S/C11H15ClN2O2/c1-11(2,5-6-13)8-3-4-10(14(15)16)9(12)7-8/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： FTTRZGYSKGAYIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine

Introduction to 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine (CAS No. 2228806-92-4)

3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228806-92-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 3-chloro-4-nitrophenyl moiety, which is known for its reactivity and ability to participate in various chemical transformations. These characteristics make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The presence of the 3-methylbutan-1-amine side chain adds another layer of complexity to the compound's behavior, influencing its solubility, stability, and interactions with biological targets. This combination of functional groups makes 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine a versatile building block for medicinal chemists. Recent advancements in computational chemistry have enabled more accurate predictions of the compound's properties, aiding in the design of targeted experiments.

In the realm of drug discovery, the< strong>nitro group in the phenyl ring is particularly noteworthy. Nitroaromatic compounds have a long history of use in pharmaceuticals due to their ability to act as bioisosteres and modulators of enzyme activity. The nitro group can be reduced to an amine, altering the electronic properties of the molecule and potentially affecting its pharmacokinetic profile. This redox-active nature makes 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine a promising candidate for developing drugs that require metabolic activation or have dual mechanisms of action.

Recent studies have highlighted the importance of< strong>chiral centers in pharmaceutical compounds, particularly in the context of enantioselective synthesis and drug efficacy. The< strong>3-methylbutan-1-amine moiety contains a chiral center that can be manipulated to produce enantiomerically pure forms of the compound. Such enantiomers often exhibit different biological activities, making them valuable for targeted therapy. The synthesis of chiral derivatives of 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine is an active area of research, with potential applications in treating various diseases.

The< strong>3-chloro substituent on the phenyl ring introduces electrophilic characteristics to the molecule, facilitating nucleophilic substitution reactions. This reactivity is exploited in multi-step synthetic routes where 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine serves as a key intermediate. The ability to introduce diverse functional groups at this position allows for the creation of a wide array of derivatives with tailored properties. Such derivatives are being explored for their potential as leads in antiviral, anticancer, and anti-inflammatory drug development.

The pharmacological potential of 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine has been investigated in several preclinical studies. These studies have focused on understanding how the compound interacts with biological targets such as enzymes and receptors. The< strong>nitro group's ability to modulate electron density has been particularly interesting, as it can influence binding affinity and selectivity. Additionally, the< strong>chloro substituent has been shown to enhance metabolic stability, a crucial factor in drug design.

In conclusion, 3-(3-chloro-4-nitrophenyl)-3-methylbutan-1-amine (CAS No. 2228806-92-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and mechanisms, this compound is poised to play a crucial role in the development of next-generation therapeutics.